Cas no 1361835-23-5 (5-Chloro-2',6'-dichloro-2-fluoro-biphenyl-4-carboxylic acid)

5-Chloro-2',6'-dichloro-2-fluoro-biphenyl-4-carboxylic acid is a halogenated biphenyl derivative with a carboxylic acid functional group, offering versatility in synthetic organic chemistry applications. Its polyhalogenated structure enhances reactivity in cross-coupling reactions, while the fluorine substituent introduces electronic effects useful for modulating binding affinity in medicinal chemistry. The compound serves as a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules. Its stability under standard conditions and compatibility with common reagents make it suitable for multistep synthesis. The presence of multiple halogen atoms also allows for further functionalization, enabling tailored modifications for target-oriented applications.
5-Chloro-2',6'-dichloro-2-fluoro-biphenyl-4-carboxylic acid structure
1361835-23-5 structure
Product Name:5-Chloro-2',6'-dichloro-2-fluoro-biphenyl-4-carboxylic acid
CAS No:1361835-23-5
MF:C13H6Cl3FO2
MW:319.542944431305
CID:4994155
Update Time:2025-05-20

5-Chloro-2',6'-dichloro-2-fluoro-biphenyl-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-2',6'-dichloro-2-fluoro-biphenyl-4-carboxylic acid
    • Inchi: 1S/C13H6Cl3FO2/c14-8-2-1-3-9(15)12(8)7-4-10(16)6(13(18)19)5-11(7)17/h1-5H,(H,18,19)
    • InChI Key: QYOGNLBEPAFUFE-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1C1C(=CC(C(=O)O)=C(C=1)Cl)F)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 332
  • XLogP3: 5.1
  • Topological Polar Surface Area: 37.3

5-Chloro-2',6'-dichloro-2-fluoro-biphenyl-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011007407-250mg
5-Chloro-2',6'-dichloro-2-fluoro-biphenyl-4-carboxylic acid
1361835-23-5 97%
250mg
499.20 USD 2021-07-05
Alichem
A011007407-500mg
5-Chloro-2',6'-dichloro-2-fluoro-biphenyl-4-carboxylic acid
1361835-23-5 97%
500mg
823.15 USD 2021-07-05
Alichem
A011007407-1g
5-Chloro-2',6'-dichloro-2-fluoro-biphenyl-4-carboxylic acid
1361835-23-5 97%
1g
1,534.70 USD 2021-07-05

Additional information on 5-Chloro-2',6'-dichloro-2-fluoro-biphenyl-4-carboxylic acid

5-Chloro-2',6'-dichloro-2-fluoro-biphenyl-4-carboxylic Acid: A Comprehensive Overview

5-Chloro-2',6'-dichloro-2-fluoro-biphenyl-4-carboxylic acid (CAS No. 1361835-23-5) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its biphenyl backbone, which consists of two benzene rings connected by a single bond. The substituents on these rings—specifically, chlorine and fluorine atoms—confer unique electronic and physical properties that make it valuable for various applications.

The molecular structure of 5-chloro-2',6'-dichloro-2-fluoro-biphenyl-4-carboxylic acid is defined by the presence of multiple halogen atoms, which significantly influence its reactivity and stability. The carboxylic acid group at the 4-position of the biphenyl system adds to its versatility, enabling it to participate in a wide range of chemical reactions. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, such as high-performance polymers and organic semiconductors.

One of the most notable aspects of this compound is its role in drug discovery. Researchers have explored its ability to modulate specific biological pathways, making it a promising candidate for therapeutic applications. For instance, studies have shown that 5-chloro-2',6'-dichloro-2-fluoro-biphenyl-4-carboxylic acid can interact with key enzymes involved in metabolic disorders, offering new avenues for the development of targeted therapies.

In addition to its biological applications, this compound has also found utility in the field of electronics. Its electronic properties, particularly its ability to act as a n-type semiconductor, have been leveraged in the design of organic light-emitting diodes (OLEDs) and thin-film transistors. Recent advancements in nanotechnology have further expanded its potential in creating flexible and transparent electronic devices.

The synthesis of 5-chloro-2',6'-dichloro-2-fluoro-biphenyl-4-carboxylic acid involves a multi-step process that requires precise control over reaction conditions. Researchers have developed efficient methodologies to achieve high yields and purity levels, ensuring its suitability for large-scale production. These methods often involve coupling reactions and halogenation techniques that are optimized for scalability.

From an environmental perspective, understanding the fate and transport of 5-chloro-2',6'-dichloro-2-fluoro-biphenyl-4-carboxylic acid in natural systems is crucial for assessing its ecological impact. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to evaluate its long-term effects on aquatic ecosystems.

In conclusion, 5-chloro-2',6'-dichloro-2-fluoro-biphenyl-4-carboxylic acid (CAS No. 1361835-23-5) stands as a testament to the ingenuity of modern chemistry. Its diverse applications across multiple disciplines underscore the importance of continued research into its properties and potential uses. As technology advances, this compound is likely to play an even more pivotal role in shaping the future of materials science and medicine.

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